Cas no 2375274-62-5 (Tert-butyl N-[1-(1-imino-1-oxothian-4-yl)cyclopropyl]carbamate)

• Product Name: Tert-butyl N-[1-(1-imino-1-oxothian-4-yl)cyclopropyl]carbamate
• CAS No: 2375274-62-5
• MF: C₁₃H₂₄N₂O₃S
• MW: 288.406262397766
• CID: 6547880
• PubChem ID: 145874623
• Update Time: 2025-06-10

Tert-butyl N-[1-(1-imino-1-oxothian-4-yl)cyclopropyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Z3334319575
• tert-butyl N-[1-(1-imino-1-oxo-1lambda6-thian-4-yl)cyclopropyl]carbamate
• EN300-6486788
• 2375274-62-5
• Tert-butyl N-[1-(1-imino-1-oxothian-4-yl)cyclopropyl]carbamate

• Inchi： 1S/C13H24N2O3S/c1-12(2,3)18-11(16)15-13(6-7-13)10-4-8-19(14,17)9-5-10/h10,14H,4-9H2,1-3H3,(H,15,16)
• InChI Key： CLGODGHBRANWLK-UHFFFAOYSA-N
• SMILES： S1(CCC(CC1)C1(CC1)NC(=O)OC(C)(C)C)(=N)=O

Computed Properties

• Exact Mass: 288.15076381g/mol
• Monoisotopic Mass: 288.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 87.6Ų

Additional information on Tert-butyl N-[1-(1-imino-1-oxothian-4-yl)cyclopropyl]carbamate

Comprehensive Overview of Tert-butyl N-[1-(1-imino-1-oxothian-4-yl)cyclopropyl]carbamate (CAS No. 2375274-62-5)

Tert-butyl N-[1-(1-imino-1-oxothian-4-yl)cyclopropyl]carbamate (CAS No. 2375274-62-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. The compound's intricate name reflects its complex molecular architecture, which includes a cyclopropyl ring, a thiane derivative, and a tert-butyl carbamate moiety. These functional groups contribute to its reactivity and make it a valuable intermediate in synthetic chemistry.

In recent years, the demand for high-purity intermediates like Tert-butyl N-[1-(1-imino-1-oxothian-4-yl)cyclopropyl]carbamate has surged, driven by advancements in drug discovery and materials science. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules. The compound's CAS No. 2375274-62-5 serves as a critical identifier in regulatory and commercial databases, ensuring accurate tracking and compliance in global supply chains.

One of the most searched questions related to this compound is: "What are the synthetic applications of Tert-butyl N-[1-(1-imino-1-oxothian-4-yl)cyclopropyl]carbamate?" Studies indicate its utility in peptide mimetics and heterocyclic chemistry, where its rigid cyclopropyl group can enhance molecular stability. Additionally, its imino-oxothiane moiety offers unique electronic properties, making it a candidate for catalysis and ligand design.

From an industrial perspective, the scalability of Tert-butyl N-[1-(1-imino-1-oxothian-4-yl)cyclopropyl]carbamate synthesis is a hot topic. Optimizing green chemistry protocols, such as solvent-free reactions or biocatalytic methods, aligns with the growing emphasis on sustainable manufacturing. This aligns with broader trends in the chemical industry, where eco-friendly synthesis and reduced carbon footprint are prioritized.

Another frequently asked question is: "How does the tert-butyl group influence the stability of this compound?" The tert-butyl carbamate (Boc) group is renowned for its protecting group properties in organic synthesis, shielding reactive amines during multi-step reactions. This feature is particularly valuable in peptide coupling and solid-phase synthesis, where selective deprotection is required.

Analytical characterization of CAS No. 2375274-62-5 often involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent standards required for pharmaceutical intermediates. The rise of AI-driven drug discovery has further amplified interest in such compounds, as they serve as inputs for virtual screening and molecular modeling.

In conclusion, Tert-butyl N-[1-(1-imino-1-oxothian-4-yl)cyclopropyl]carbamate represents a fascinating intersection of structural complexity and practical utility. Its applications span from medicinal chemistry to material science, reflecting the compound's versatility. As research continues, its role in enabling next-generation therapeutics and advanced materials will likely expand, solidifying its importance in modern chemistry.